
An In-depth Technical Guide to the Physical
Properties of 2,5-Dimethylbenzonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dimethylbenzonitrile

Cat. No.: B077730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,5-
Dimethylbenzonitrile (CAS No. 13730-09-1), a key aromatic nitrile derivative. The information

herein is curated to support research, development, and quality control activities involving this

compound. All quantitative data is presented in structured tables for clarity and ease of

comparison, followed by detailed experimental protocols and a logical workflow for its

characterization.

Core Physical and Chemical Properties
2,5-Dimethylbenzonitrile is an organic compound featuring a benzene ring substituted with

two methyl groups and a nitrile functional group. Its molecular structure dictates its physical and

chemical behavior, which is essential for its application in various synthetic pathways and as a

building block in medicinal chemistry.
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Property Value Citation(s)

IUPAC Name 2,5-dimethylbenzonitrile [1]

CAS Number 13730-09-1 [2][3]

Molecular Formula C₉H₉N [1][2][3]

Molecular Weight 131.17 g/mol [1][3]

Canonical SMILES CC1=CC(=C(C=C1)C)C#N [1]

InChI Key
OZOQTENKIVKILK-

UHFFFAOYSA-N
[1][2]

Physicochemical Data
The physical state of 2,5-Dimethylbenzonitrile at ambient temperature is a low-melting solid

or liquid, given its melting point. It is crucial to handle this compound in a well-ventilated area,

adhering to standard safety protocols.

Property Value Citation(s)

Appearance
Colorless to pale yellow liquid

or solid
[4]

Melting Point 11.0 °C / 13 °C [2][5]

Boiling Point 56-58 °C at 0.01 Torr [2]

Density Data not available

Solubility

Soluble in organic solvents like

ethanol and acetone; low

solubility in water.

[4]

LogP (Octanol-Water Partition

Coefficient)
2.48 [6]
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Spectroscopic analysis is fundamental to confirming the identity and purity of 2,5-
Dimethylbenzonitrile. Below is a summary of key spectral information.

Spectroscopic Technique Key Data Points Citation(s)

Mass Spectrometry (GC-MS)
Major m/z peaks at 131, 116,

130
[1]

¹³C NMR Spectroscopy Data available [1]

¹H NMR Spectroscopy Data available [1]

Infrared (IR) Spectroscopy Data available [1]

Raman Spectroscopy Data available [1]

Experimental Protocols
The determination of the physical properties of a compound like 2,5-Dimethylbenzonitrile
follows established laboratory procedures. Below are detailed methodologies for key

experiments.

Melting Point Determination
The melting point is a critical indicator of purity.

Sample Preparation: A small amount of finely powdered 2,5-Dimethylbenzonitrile is packed

into a capillary tube, sealed at one end.

Apparatus: A calibrated melting point apparatus is used.

Procedure: The capillary tube is placed in the heating block of the apparatus. The

temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to when the entire sample has melted. A sharp melting range (typically ≤ 1 °C)

is indicative of high purity.
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Boiling Point Determination
Due to its relatively high boiling point at atmospheric pressure, the boiling point of 2,5-
Dimethylbenzonitrile is often determined under reduced pressure to prevent decomposition.

Apparatus: A micro boiling point apparatus, such as a Thiele tube or a digital boiling point

apparatus, is employed.

Sample Preparation: A small volume of the compound is placed in a test tube, and a capillary

tube, sealed at one end, is inverted and placed inside.

Procedure: The apparatus is heated slowly. As the temperature rises, a stream of bubbles

will emerge from the open end of the capillary tube. The heating is then discontinued.

Observation: The boiling point is the temperature at which the liquid begins to enter the

capillary tube upon cooling.

Solubility Determination
A qualitative assessment of solubility provides insight into the polarity of the molecule.

Solvents: A range of solvents with varying polarities (e.g., water, ethanol, acetone,

dichloromethane, hexane) are used.

Procedure: A small, measured amount of 2,5-Dimethylbenzonitrile (e.g., 10 mg) is added to

a test tube containing a small volume of the solvent (e.g., 1 mL).

Observation: The mixture is agitated, and the solubility is observed. The compound is

classified as soluble, partially soluble, or insoluble based on visual inspection. For

quantitative analysis, the maximum mass of solute that can be dissolved in a given volume

of solvent at a specific temperature is determined.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are typically

recorded on a high-field NMR spectrometer (e.g., 400 or 500 MHz). The sample is dissolved

in a deuterated solvent (e.g., CDCl₃), and a small amount of a reference standard (e.g.,

tetramethylsilane, TMS) is added.
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Infrared (IR) Spectroscopy: An IR spectrum is obtained using an FTIR spectrometer. A thin

film of the liquid sample is placed between two salt plates (e.g., NaCl or KBr), or for a solid, a

KBr pellet is prepared.

Gas Chromatography-Mass Spectrometry (GC-MS): A dilute solution of the sample in a

volatile organic solvent is injected into the GC-MS instrument. The gas chromatograph

separates the components of the sample, which are then ionized and detected by the mass

spectrometer.

Logical Workflow for Characterization
The following diagram illustrates a typical workflow for the physical and chemical

characterization of a compound such as 2,5-Dimethylbenzonitrile.
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Figure 1. Workflow for Chemical Characterization
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Figure 1. Workflow for Chemical Characterization

This guide provides foundational data and methodologies essential for the effective use of 2,5-
Dimethylbenzonitrile in a research and development setting. Adherence to these protocols

will ensure accurate characterization and contribute to the reproducibility of experimental

outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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